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Compound of Interest

Compound Name: ST638

Cat. No.: B035220 Get Quote

For researchers and scientists engaged in drug development, the meticulous management and

disposal of chemical compounds are fundamental to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of ST638, a tyrosine kinase inhibitor utilized in laboratory research.[1] Adherence

to these protocols is crucial for minimizing risks and maintaining a secure research

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

Personal Protective Equipment (PPE). The recommended PPE for handling ST638 includes:

Eye Protection: Safety glasses or eyeshields.[1]

Hand Protection: Chemical-resistant gloves.[1]

Respiratory Protection: A Type N95 (US) or equivalent dust mask to prevent the inhalation of

solid particles.[1]

All handling of ST638 should be conducted in a well-ventilated area, ideally within a chemical

fume hood.[1]

Chemical and Physical Properties of ST638
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A thorough understanding of a compound's properties is essential for its safe handling and

disposal.

Property Value

CAS Number 107761-24-0

Molecular Formula C₁₉H₁₈N₂O₃S

Molecular Weight 354.42 g/mol [1]

Appearance Yellow solid[1]

Melting Point 134-135.5 °C[1]

Solubility DMSO: 19 mg/mL[1]

Storage Temperature −20°C[1]

Storage Class 11 - Combustible Solids[1]

Step-by-Step Disposal Protocol for ST638
The disposal of ST638 must be carried out in strict accordance with all applicable national and

local regulations.[1] The following is a general procedural guide for laboratory settings.

Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for ST638 and any contaminated

materials (e.g., gloves, weighing paper, pipette tips).[1]

Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[1]

Waste Container Labeling:

The container must be accurately labeled with the chemical name ("ST638"), CAS number

(107761-24-0), and any relevant hazard symbols.[1]

Disposal Pathway:
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ST638 waste is to be disposed of through an approved hazardous waste disposal facility.

[1]

Contact your institution's EHS office to arrange for the collection and disposal of the

chemical waste. They will provide specific instructions based on local regulations.[1]

Under no circumstances should ST638 be disposed of down the drain or in regular trash.

[1]

Decontamination of Work Area:

After packaging ST638 for disposal, thoroughly decontaminate the work area.[1]

Use an appropriate solvent, such as 70% ethanol, to wipe down all surfaces that may

have come into contact with the compound.[1]

Dispose of all cleaning materials as contaminated waste.[1]

Experimental Workflow for ST638 Disposal
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Caption: Workflow for the safe disposal of ST638, from preparation to final decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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